Cas no 2680528-07-6 (1-(1H-1,3-benzodiazol-1-yl)cyclopropane-1-carboxylic acid hydrochloride)

• Product Name: 1-(1H-1,3-benzodiazol-1-yl)cyclopropane-1-carboxylic acid hydrochloride
• CAS No: 2680528-07-6
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• MDL: MFCD34185870
• CID: 5620029
• PubChem ID: 165940733
• Update Time: 2025-11-01

1-(1H-1,3-benzodiazol-1-yl)cyclopropane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1H-1,3-benzodiazol-1-yl)cyclopropane-1-carboxylic acid hydrochloride
• 2680528-07-6
• EN300-28305189
• Z5082151444

• MDL： MFCD34185870
• Inchi： 1S/C11H10N2O2.ClH/c14-10(15)11(5-6-11)13-7-12-8-3-1-2-4-9(8)13;/h1-4,7H,5-6H2,(H,14,15);1H
• InChI Key： POJGJZIHBMPPFS-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(CC1)N1C=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 238.0509053g/mol
• Monoisotopic Mass: 238.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(1H-1,3-benzodiazol-1-yl)cyclopropane-1-carboxylic acid hydrochloride

Comprehensive Overview of 1-(1H-1,3-benzodiazol-1-yl)cyclopropane-1-carboxylic acid hydrochloride (CAS No. 2680528-07-6)

The compound 1-(1H-1,3-benzodiazol-1-yl)cyclopropane-1-carboxylic acid hydrochloride (CAS No. 2680528-07-6) is a chemically synthesized derivative featuring a benzodiazole core fused with a cyclopropane carboxylic acid moiety. This structure is of significant interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of the hydrochloride salt enhances its solubility, making it suitable for various experimental applications. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 1-(1H-1,3-benzodiazol-1-yl)cyclopropane-1-carboxylic acid hydrochloride has surged, driven by advancements in medicinal chemistry and combinatorial synthesis. This compound aligns with the growing trend of using small molecule scaffolds to target specific biological pathways. Its benzodiazole component is particularly noteworthy, as this heterocycle is prevalent in FDA-approved drugs, such as antifungal and anticancer agents. The cyclopropane ring, known for its metabolic stability, further augments its appeal in lead optimization studies.

From a synthetic perspective, 1-(1H-1,3-benzodiazol-1-yl)cyclopropane-1-carboxylic acid hydrochloride is typically prepared via nucleophilic substitution reactions involving benzodiazole precursors and cyclopropane carboxylates. The hydrochloride form is often preferred for its ease of purification and storage stability. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity. These methods are critical for ensuring reproducibility in research settings, a topic frequently searched by scientists in quality control forums.

The compound's potential applications extend beyond pharmaceuticals. In material science, its rigid cyclopropane structure is explored for designing high-performance polymers with enhanced thermal stability. Additionally, its benzodiazole moiety is investigated in organic electronics for developing light-emitting diodes (LEDs) and photovoltaic cells. These interdisciplinary uses highlight its versatility, a key point of interest for researchers searching for multifunctional chemical building blocks.

Environmental and safety considerations are also paramount when handling 1-(1H-1,3-benzodiazol-1-yl)cyclopropane-1-carboxylic acid hydrochloride. While it is not classified as hazardous under standard regulations, proper laboratory practices—such as using personal protective equipment (PPE) and fume hoods—are recommended. This aligns with the increasing focus on green chemistry and sustainable synthesis, topics widely discussed in academic and industrial circles.

In summary, 1-(1H-1,3-benzodiazol-1-yl)cyclopropane-1-carboxylic acid hydrochloride (CAS No. 2680528-07-6) represents a valuable tool for researchers across multiple disciplines. Its unique structural features and broad applicability make it a subject of ongoing investigation, particularly in drug discovery and advanced materials. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical research.